(E)-1-[4-(benzimidazol-1-yl)phenyl]-3-(4-heptylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-[4-(benzimidazol-1-yl)phenyl]-3-(4-heptylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C29H30N2O/c1-2-3-4-5-6-9-23-12-14-24(15-13-23)16-21-29(32)25-17-19-26(20-18-25)31-22-30-27-10-7-8-11-28(27)31/h7-8,10-22H,2-6,9H2,1H3/b21-16+
• InChI Key: OKBUNDICCAGKCP-LTGZKZEYSA-N
• Canonical SMILES: CCCCCCCC1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)N3C=NC4=CC=CC=C43
• Isomeric SMILES: CCCCCCCC1=CC=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)N3C=NC4=CC=CC=C43
• Molecular Formula: C29H30N2O
• Molecular Weight: 422.6 g/mol

Description

(E)-1-[4-(benzimidazol-1-yl)phenyl]-3-(4-heptylphenyl)prop-2-en-1-one, or simply benzimidazole, is a heterocyclic organic compound with a wide range of applications in the scientific world. It has been used for decades in research and development, and has been found to have a variety of beneficial effects in the laboratory setting. Benzimidazole has been used in the synthesis of many organic compounds, and its ability to form stable bonds with other molecules makes it a valuable tool for scientists. In addition, benzimidazole has been found to have a number of biochemical and physiological effects, and has been used in a variety of medical and pharmaceutical applications.

Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis Techniques : A study by Reddy and Reddy (2010) discussed the synthesis of a series of compounds including 1-(1H-benzimidazol-2-yl)-3-(substituted phenyl)prop-2-en-1-ones, achieved through the condensation of 2-acetyl benzimidazoles with different aromatic aldehydes. These compounds were screened for antibacterial and antifungal activity, with some showing promising results (V. Reddy & K. R. Reddy, 2010).

• Antimicrobial Activity : Kunduru, Reddy, and Boche (2014) synthesized a novel series of 4-(1H-benzo[d]imidazol-2-yl)-6-phenyl-2-pyrimidinamines, which showed antimicrobial activity against various microorganisms (Ravinder Reddy Kunduru, Malla Reddy Vanga, Srinivas Boche, 2014).

Molecular Modeling and Anticancer Studies

• EGFR Antagonists for Cancer Treatment : Chhajed et al. (2016) reported the design of EGFR antagonists, synthesized for potential use as anticancer agents. These compounds demonstrated promising cytotoxic activity against colorectal and lung cancer cell lines (S. Chhajed, S. Sonawane, C. Upasani, S. Kshirsagar, Pramodkumar P. Gupta, 2016).

• Corrosion Inhibition : Yadav et al. (2013) explored benzimidazole derivatives as inhibitors for mild steel corrosion, demonstrating their effectiveness in increasing concentration and following the Langmuir adsorption isotherm (M. Yadav, D. Behera, Sumit Kumar, R. Sinha, 2013).

Synthesis of Novel Compounds

• Microwave-Mediated Synthesis : Darweesh et al. (2016) conducted efficient, microwave-mediated synthesis of benzothiazole- and benzimidazole-based heterocycles, highlighting the versatility of these compounds for synthesizing a variety of derivatives (Ahmed F Darweesh, Ahmed E. M. Mekky, A. Salman, A. Farag, 2016).

• Antihypertensive Activity : Sharma, Kohli, and Sharma (2010) synthesized Benzimidazole derivatives and screened them for antihypertensive activity, demonstrating significant results (Mukesh C. Sharma, D. Kohli, Smita Sharma, 2010).

Crystal Structure and Synthesis

• Crystal Structure Analysis : Hranjec, Pavlović, and Karminski-Zamola (2009) reported on the synthesis and crystal structure of benzimidazole substituted acrylonitriles and benzimidazo[1, 2-a]quinolines, providing insight into the molecular and crystal structures of these compounds (M. Hranjec, G. Pavlović, G. Karminski-Zamola, 2009).